Cas no 485787-12-0 (Cyclopropaneethanol, 2-ethyl-, benzoate (9CI))

• Product name: Cyclopropaneethanol, 2-ethyl-, benzoate (9CI)
• CAS No: 485787-12-0
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 931996
• PubChem ID: 45095324

Cyclopropaneethanol, 2-ethyl-, benzoate (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneethanol, 2-ethyl-, benzoate (9CI)
• 485787-12-0
• Cyclopropaneethanol,2-ethyl-,benzoate(9ci)
• cyclopropaneethanol, 2-ethyl-, benzoate

• Inchi： InChI=1S/C14H18O2/c1-2-11-10-13(11)8-9-16-14(15)12-6-4-3-5-7-12/h3-7,11,13H,2,8-10H2,1H3
• InChI Key： QFZQFRJDJIPGSX-UHFFFAOYSA-N
• SMILES： CCC1CC1CCOC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4